Cas no 77384-56-6 (Benzene,1,1'-(1,2-ethynediyl)bis[4-phenoxy-)

• Product Name: Benzene,1,1'-(1,2-ethynediyl)bis[4-phenoxy-
• CAS No: 77384-56-6
• MF: C₂₆H₁₈O₂
• MW: 362.419927120209
• CID: 562084
• PubChem ID: 2179841
• Update Time: 2025-04-19

Benzene,1,1'-(1,2-ethynediyl)bis[4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1-phenoxy-4-[2-(4-phenoxyphenyl)ethynyl]benzene
• BIS(4-PHENOXYPHENYL)ACETYLENE
• 1,2-bis(4-phenyloxyphenyl)ethyne
• 4,4'-Bis(phenoxy)diphenylacetylene
• AC1M2ZQM
• AG-H-09516
• Ambcb5180923
• CTK5E4354
• SureCN6287635
• Benzene,1,1'-(1,2-ethynediyl)bis[4-phenoxy-
• SCHEMBL6287635
• 77384-56-6
• DTXSID80366858
• 1,2-Bis(4-phenoxyphenyl)ethyne
• 1,1'-(1,2-ethynediyl)bis[4-phenoxybenzene]

• Inchi： 1S/C26H18O2/c1-3-7-23(8-4-1)27-25-17-13-21(14-18-25)11-12-22-15-19-26(20-16-22)28-24-9-5-2-6-10-24/h1-10,13-20H
• InChI Key： ZQKSNWIXFGRPEJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C#CC2C=CC(=CC=2)OC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 362.13100
• Monoisotopic Mass: 362.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.22
• Melting Point: 167-169
• Boiling Point: 501.6°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.676
• PSA: 18.46000
• LogP: 6.67100